Cas no 73713-91-4 (2-(pentan-3-yl)-1,3-benzoxazole)

2-(pentan-3-yl)-1,3-benzoxazole structure
73713-91-4 structure
Product Name:2-(pentan-3-yl)-1,3-benzoxazole
CAS No:73713-91-4
MF:C12H15NO
MW:189.253603219986
CID:1765878
PubChem ID:52286
Update Time:2025-04-21

2-(pentan-3-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(pentan-3-yl)-1,3-benzoxazole
    • 2-(1-Ethylpropyl)benzoxazole
    • 2-pentan-3-yl-1,3-benzoxazole
    • 2-(1-Ethylpropyl)-benzoxazole
    • BENZOXAZOLE, 2-(1-ETHYLPROPYL)-
    • BRN 0139447
    • 73713-91-4
    • SCHEMBL10095107
    • DTXSID60224028
    • 2-(3-Pentyl)benzoxazole
    • 2-(1-ethylpropyl)-1,3-benzoxazole
    • Inchi: 1S/C12H15NO/c1-3-9(4-2)12-13-10-7-5-6-8-11(10)14-12/h5-9H,3-4H2,1-2H3
    • InChI Key: RDAXMDUCABQPMT-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C(CC)CC

Computed Properties

  • Exact Mass: 189.115364102g/mol
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

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